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Compound of Interest

Compound Name: MK-0773

Cat. No.: B8082338 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive comparison of the selective androgen receptor

modulator (SARM) MK-0773 and the endogenous androgen dihydrotestosterone (DHT). It

delves into their respective activities, binding affinities, and mechanisms of action, supported by

quantitative data, detailed experimental protocols, and signaling pathway visualizations. This

document is intended to serve as a valuable resource for researchers and professionals in the

fields of endocrinology, pharmacology, and drug development.

Quantitative Comparison of In Vitro and In Vivo
Activities
The following tables summarize the key quantitative parameters of MK-0773 and

dihydrotestosterone, offering a clear comparison of their potency and tissue selectivity.

Table 1: In Vitro Androgen Receptor (AR) Binding and Functional Activity
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Parameter MK-0773
Dihydrotestosteron
e (DHT)

Reference(s)

AR Binding Affinity

(IC50)
6.6 nM ~3.2 nM [1][2][3]

AR Transactivation

(EC50)
6.6 nM

Not explicitly stated in

reviewed sources
[4]

Maximal AR

Transactivation

(Emax)

78% (Partial Agonist) 100% (Full Agonist) [4]

TRAF2 Emax 29%
Not explicitly stated in

reviewed sources
[4]

N/C Interaction Emax 2%
Not explicitly stated in

reviewed sources
[4]

Note: IC50 and EC50 values can vary depending on the specific assay conditions. The

provided values represent reported findings.

Table 2: Comparative In Vivo Anabolic and Androgenic Effects (Rat Models)
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Tissue/Effect
MK-0773 (% of DHT
activity)

Dihydrotestosteron
e (DHT)

Reference(s)

Anabolic Activity

(Lean Body Mass)
~80% 100% (Reference) [4]

Androgenic Activity

(Uterine Weight)
<5% 100% (Reference) [4]

Androgenic Activity

(Sebaceous Gland

Area)

30-50% 100% (Reference) [4]

Androgenic Activity

(Seminal Vesicle

Weight)

12% (at highest dose) 100% (Reference) [4]

Androgenic Activity

(Prostate Weight)

Reduced effects

compared to DHT
100% (Reference) [1][4]

Signaling Pathways and Mechanism of Action
The differential effects of MK-0773 and DHT can be attributed to their distinct interactions with

the androgen receptor and subsequent downstream signaling events.

Dihydrotestosterone (DHT) Signaling Pathway
DHT, a potent natural androgen, acts as a full agonist of the androgen receptor.[5] Upon

entering the cell, testosterone is converted to the more potent DHT by the enzyme 5α-

reductase.[6][7] DHT then binds to the androgen receptor (AR) in the cytoplasm, causing the

dissociation of heat shock proteins (HSPs).[6][7] The DHT-AR complex translocates to the

nucleus, dimerizes, and binds to androgen response elements (AREs) on the DNA.[6] This

leads to the recruitment of coactivators and the general transcription machinery, resulting in the

expression of androgen-responsive genes that mediate both anabolic and androgenic effects.

[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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